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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 1-
Chloroundecane (CAS No. 2473-03-2). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Physicochemical Properties

1-Chloroundecane is a colorless to light yellow clear liquid.[1] Its key physical and chemical
properties are summarized in the table below for easy reference.

Property Value Unit
Molecular Formula C11H23Cl
Molecular Weight 190.75 g/mol
Appearance C.Zolc')rless to Light yellow clear

liquid
Boiling Point 242 - 2454 °C
Density 0.8677 - 0.87 g/cms at 20°C
CAS Number 2473-03-2

Sources:[1][2][3][4]
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Health and Safety Information

1-Chloroundecane is classified as a hazardous chemical. It is crucial to be aware of its
potential health effects and take necessary precautions.

Hazard Statements:

Causes serious eye irritation.[1][5]

May cause drowsiness or dizziness.[1][5]

Suspected of causing cancer.[1][5]

Very toxic to aquatic life with long-lasting effects.[1][5][6]
Signal Word: Warning[1][5][6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1-
Chloroundecane to minimize exposure risk.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5][6]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing to prevent skin contact.[5][6]

o Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood.[5][7] If inhalation risk is high, use a NIOSH-approved respirator.

e Hand Washing: Always wash hands thoroughly with soap and water after handling.[6][7]

Storage Procedures

Proper storage of 1-Chloroundecane is essential to maintain its stability and prevent
hazardous situations.

o Containers: Keep the container tightly closed in a dry and well-ventilated place.[5][7][8] Store
in the original container.[7]
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o Temperature: Store in a cool, dry, well-ventilated area.[5][6][7] Keep away from heat, sparks,
open flames, and hot surfaces.[6][8]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[6][8]
Avoid contact with incompatible materials such as the lighter divalent metals, metal halides,
and active metals (e.g., sodium, potassium, magnesium).[7] Do not use aluminum or
galvanized containers.[7]

e Security: Store in a locked-up area.[1][5]
Experimental Protocols
General Laboratory Handling Protocol for 1-Chloroundecane

This protocol outlines the standard procedure for safely handling 1-Chloroundecane in a
laboratory setting.

e Preparation:

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an eyewash station and safety shower are accessible.[6]

o

Gather all necessary PPE as specified in Section 3.

o

Prepare all required laboratory equipment (glassware, stirrers, etc.) inside the fume hood.

e Handling:

[¢]

Don the appropriate PPE before entering the designated handling area.

o

Work exclusively within the chemical fume hood to minimize inhalation exposure.

o

Carefully open the 1-Chloroundecane container, avoiding splashes.

[¢]

Use appropriate tools (e.g., pipette, syringe) to transfer the required amount of the
chemical.
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o Keep the container tightly sealed when not in use.[7]

o Avoid all personal contact, including inhalation.[7]

e Post-Handling:
o Securely close the 1-Chloroundecane container.
o Decontaminate all equipment that has come into contact with the chemical.
o Wipe down the work area within the fume hood.

o Dispose of any contaminated materials (e.g., pipette tips, gloves) in a designated
hazardous waste container.[6]

o Remove PPE in the correct order to avoid self-contamination.
o Wash hands thoroughly with soap and water.[6][7]
Emergency Procedures
In the event of an emergency, follow these procedures immediately.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[6] Seek medical attention if irritation persists.[1][6]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water.[6] If skin irritation occurs, get medical advice/attention.[6]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][5]
Call a poison center or doctor if you feel unwell.[1] If not breathing, give artificial respiration.

[6]

 Ingestion: Clean mouth with water.[6] Do NOT induce vomiting. Call a physician or poison
control center immediately.

« Spills:

o Evacuate the area and ensure adequate ventilation.[7]
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[e]

Remove all sources of ignition.[7][8]

o

Contain the spill with inert absorbent material such as sand, earth, or vermiculite.[7]

[¢]

Collect the absorbed material into a labeled container for disposal.[7]

[¢]

Do not allow the spillage to enter drains or water courses.[7]

Waste Disposal

Dispose of 1-Chloroundecane and any contaminated materials in accordance with local, state,
and federal regulations.[6] This substance is very toxic to aquatic life, so avoid release to the
environment.[1][5][6]

Visualization

The following diagram illustrates the logical workflow for the safe handling of 1-
Chloroundecane.
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Safe Handling Workflow for 1-Chloroundecane

Preparation

Verify Fume Hood & Safety Equipment

"

Gather Appropriate PPE

"

Prepare Lab Equipment

HandI{'Vng

Don PPE

"

Work in Fume Hood

"

Transfer Chemical

iy i\

Keep Container Sealed
|

J

Post-Handling

Decontaminate Equipment

§

Dispose of Waste Accident Accident

}

Remove PPE

'

Wash Hands

Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloroundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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